3-(3-Fluorophenyl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H11FN4S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 3-(3-fluorophenyl)-6-naphthalen-1-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H11FN4S/c20-14-8-3-7-13(11-14)17-21-22-19-24(17)23-18(25-19)16-10-4-6-12-5-1-2-9-15(12)16/h1-11H
• InChI Key: CLRSEJYMOLBMOV-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2C3=NN4C(=NN=C4S3)C5=CC(=CC=C5)F

Description

3-(3-Fluorophenyl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolo-thiadiazoles and has been extensively studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of 3-(3-Fluorophenyl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that the compound exerts its pharmacological effects by modulating various signaling pathways. It has been shown to inhibit the activity of enzymes involved in the production of pro-inflammatory cytokines, thereby reducing inflammation. The compound has also been found to modulate the activity of neurotransmitters, leading to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 3-(3-Fluorophenyl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits various biochemical and physiological effects. The compound has been found to induce apoptosis in cancer cells by activating the caspase cascade. It has also been shown to inhibit the production of pro-inflammatory cytokines, leading to its potential use in the treatment of inflammatory diseases. Additionally, the compound has been found to modulate the activity of neurotransmitters, leading to its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-Fluorophenyl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential therapeutic applications. The compound has shown promising results in the treatment of various diseases, making it a valuable tool for research. However, one limitation of using the compound in lab experiments is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research on 3-(3-Fluorophenyl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the further exploration of its potential therapeutic applications, particularly in the treatment of cancer, inflammation, and neurological disorders. Another direction is the investigation of its mechanism of action, which may lead to the development of more potent analogs. Additionally, the compound's pharmacokinetic and toxicity profiles need to be further studied to determine its suitability for clinical use.

Synthesis Methods

The synthesis of 3-(3-Fluorophenyl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-aminophenyl-6-naphthyl-1,2,4-triazole-5-thiol with 2-chloro-3-fluorobenzaldehyde in the presence of a base. The reaction is carried out under reflux conditions, and the product is purified through column chromatography.

Scientific Research Applications

3-(3-Fluorophenyl)-6-(1-naphthyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. The compound has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. It has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, the compound has shown potential in the treatment of neurological disorders by modulating the activity of neurotransmitters.